2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide
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Description
2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C23H27N3O4 and its molecular weight is 409.486. The purity is usually 95%.
BenchChem offers high-quality 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Structure and Synthesis
The chemical structure of this compound has been characterized through various methods, including NMR, HRMS, and X-ray diffraction. Its synthesis involves complex organic reactions that yield a molecule with interesting intermolecular interactions, such as hydrogen bonding and π-π interactions, which contribute to its potential biological activities. These structural features are crucial for its interactions with biological targets (Hu Jingqian et al., 2016).
Biological Activities
The compound has demonstrated moderate herbicidal and fungicidal activities, indicating its potential as an agricultural chemical. The specific biological activities are attributed to its unique chemical structure, which allows for interactions with biological molecules, leading to the inhibition of growth in certain plants and fungi (Hu Jingqian et al., 2016).
Coordination Complexes and Antioxidant Activity
Research into pyrazole-acetamide derivatives, including structures similar to the compound , has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes have been analyzed for their solid-state structures and demonstrated significant antioxidant activity, suggesting the compound's potential utility in developing novel antioxidant agents (K. Chkirate et al., 2019).
Potential Antipsychotic Agents
The compound's structural analogs have been explored for their antipsychotic-like profiles in behavioral animal tests. Interestingly, these compounds did not interact with dopamine receptors, a common target for antipsychotic drugs, suggesting a novel mechanism of action. This research opens the door to the development of new antipsychotic medications with potentially fewer side effects (L D Wise et al., 1987).
Insecticidal Properties
The compound's framework has been incorporated into derivatives with potent insecticidal properties. Studies have shown that certain derivatives exhibit significant activity against pests like the sweet potato weevil, suggesting potential applications in pest management strategies (Y. Jackson et al., 1998).
properties
IUPAC Name |
2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4/c1-15-21(18-9-6-12-28-18)16(2)26(25-15)11-10-24-20(27)14-29-19-8-5-7-17-13-23(3,4)30-22(17)19/h5-9,12H,10-11,13-14H2,1-4H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKFIQGGTSKDAFN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCNC(=O)COC2=CC=CC3=C2OC(C3)(C)C)C)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.